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Introduction
The landscape of epigenetics has been predominantly characterized by the study of 5-

methylcytosine (5mC). However, the discovery of N6-methyldeoxyadenosine (also known as

N6-methyladenine or 6mA) in the DNA of various eukaryotes, from unicellular organisms to

mammals, has unveiled a new layer of gene regulation. Initially recognized as a prevalent

modification in prokaryotes, the existence and functional significance of 6mA in higher

organisms were long debated. With the advent of highly sensitive detection technologies, the

presence of 6mA in eukaryotic genomes is now more widely accepted, although its abundance

is notably lower than in prokaryotes. This technical guide provides an in-depth overview of the

discovery of 6mA in eukaryotes, focusing on the core methodologies for its detection and

quantification, a summary of its known abundance, and an exploration of its emerging roles in

gene regulation and cellular processes.

Quantitative Analysis of N6-
Dimethyldeoxyadenosine
The quantification of 6mA in eukaryotic genomes has been a significant challenge due to its

low abundance in many species. However, advancements in mass spectrometry have enabled

the sensitive and accurate measurement of this epigenetic mark. The following table

summarizes the reported levels of 6mA across a range of eukaryotic organisms and cell types.
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Species/Cell
Line

Tissue/Conditi
on

Method
6mA Level (as
% of dA or
ppm)

Reference

Homo sapiens

(Human)
Jurkat T-cells

Dpn I digestion +

LC-MS/MS
2.3 ppm

HEK293T cells
Dpn I digestion +

LC-MS/MS
1.7 ppm

Glioblastoma LC-MS/MS ~1000 ppm

HepG2 cells

(mtDNA)

UHPLC-QQQ-

MS/MS
~
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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